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Cat. No.: B078453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the nuclear properties of

Selenium-75 (Se-75), a commercially significant radioisotope. This document details its half-

life and characteristic emission spectrum, offering valuable data and procedural insights for

professionals in research, science, and drug development.

Core Properties of Selenium-75
Selenium-75 is a radioisotope of selenium that decays via electron capture to a stable isotope

of arsenic, Arsenic-75 (As-75).[1][2] This decay process results in the emission of a

characteristic spectrum of gamma rays, making it a valuable tool in various industrial and

research applications.

Half-Life
The half-life of Selenium-75 is a critical parameter for experimental design, radiation safety

calculations, and source management. The accepted half-life is approximately 119.8 days.[3][4]

[5] More specific measurements have reported values of 118.5 days.[6]

Property Value Reference

Half-life ~119.8 days [3][4][5]

Half-life 118.5 days [6]
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Emission Spectrum
Selenium-75 does not emit beta particles; its decay is characterized by the emission of gamma

rays and X-rays.[1] The gamma spectrum of Se-75 is composed of several distinct energy

peaks, with the most prominent emissions occurring at 136.0 keV and 264.7 keV.[3][5] The full

emission spectrum includes a range of energies from approximately 66 keV to 401 keV.[3][5]

Energy (keV) Intensity (%)

96.7 3.4

121.1 17.0

136.0 59.0

198.6 1.5

264.7 59.0

279.5 25.0

303.9 1.3

400.7 11.5

Note: Intensities are approximate and may vary slightly between different data sources.

Experimental Protocols
The determination of the half-life and the characterization of the emission spectrum of

Selenium-75 require precise and standardized experimental methodologies.

Determination of Half-Life
A common and accurate method for determining the half-life of a radioisotope like Se-75 is to

measure the decay of its activity over a period of time.

Methodology:

Sample Preparation: A calibrated source of Selenium-75 is obtained. The source's activity

should be high enough to provide statistically significant count rates over the measurement
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period.

Detection System: A high-stability radiation detector, such as a High-Purity Germanium

(HPGe) or a Sodium Iodide (NaI(Tl)) scintillation detector, is used. The detector is coupled to

a multichannel analyzer (MCA) to record the number of gamma rays detected as a function

of time.

Data Acquisition: The Se-75 source is placed at a fixed and reproducible distance from the

detector. The gamma-ray counts within a specific energy peak (e.g., the 136 keV or 265 keV

peak) are recorded at regular time intervals. The duration of the experiment should be long

enough to observe a significant decrease in activity, ideally spanning at least one to two half-

lives.

Data Analysis: The natural logarithm of the net count rate (background subtracted) is plotted

against time. According to the radioactive decay law, this plot should yield a straight line. The

slope of this line is equal to the negative of the decay constant (λ). The half-life (T1/2) is then

calculated using the formula: T1/2 = ln(2) / λ.

Another approach is the reference source method, which involves measuring the ratio of the

count rate of the Se-75 sample to that of a long-lived reference source. This method can

effectively reduce systematic uncertainties related to detector efficiency and geometry.[7]

Measurement of Emission Spectrum (Gamma-Ray
Spectroscopy)
Gamma-ray spectroscopy is employed to identify and quantify the energies and intensities of

the gamma rays emitted by Selenium-75. High-Purity Germanium (HPGe) detectors are

preferred for their excellent energy resolution.

Methodology:

Experimental Setup: An HPGe detector, cooled to liquid nitrogen temperature to reduce

thermal noise, is connected to a preamplifier, a spectroscopy amplifier, and a multichannel

analyzer (MCA). The entire setup is shielded with lead to minimize background radiation.

Energy Calibration: The system is calibrated using standard radioactive sources with well-

known gamma-ray energies that bracket the expected energy range of Se-75. Common
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calibration sources include Cobalt-60 (60Co) and Cesium-137 (137Cs). A calibration curve of

gamma-ray energy versus channel number is generated.

Data Acquisition: The Selenium-75 source is placed at a known distance from the detector,

and the gamma-ray spectrum is acquired for a sufficient amount of time to achieve good

statistics in the photopeaks.

Data Analysis: The resulting spectrum is analyzed to identify the centroids of the photopeaks,

which correspond to the energies of the emitted gamma rays. The net area under each

photopeak, after background subtraction, is proportional to the intensity of that gamma-ray

emission. The relative intensities of the different gamma rays can then be determined.

Decay Scheme of Selenium-75
The emission of gamma rays from Selenium-75 is a consequence of its decay by electron

capture to excited nuclear states of Arsenic-75. These excited states subsequently de-excite to

the ground state by emitting gamma photons of specific energies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

